(E)-2-cyano-3-(1,3-diphenyl-1H-pyrazol-4-yl)acrylamide

• IUPAC Name: (E)-2-cyano-3-(1,3-diphenylpyrazol-4-yl)prop-2-enamide
• InChI: InChI=1S/C19H14N4O/c20-12-15(19(21)24)11-16-13-23(17-9-5-2-6-10-17)22-18(16)14-7-3-1-4-8-14/h1-11,13H,(H2,21,24)/b15-11+
• InChI Key: IONAMTQUYCMBFK-RVDMUPIBSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C=C2C=C(C#N)C(=O)N)C3=CC=CC=C3
• Isomeric SMILES: C1=CC=C(C=C1)C2=NN(C=C2/C=C(\C#N)/C(=O)N)C3=CC=CC=C3
• Molecular Formula: C19H14N4O
• Molecular Weight: 314.3 g/mol

Description

“(E)-2-cyano-3-(1,3-diphenyl-1H-pyrazol-4-yl)acrylamide” is a compound that belongs to a series of (1,3-diphenyl-1H-pyrazol-4-yl) methyl benzoate derivatives. These compounds have been designed, synthesized, and evaluated as BRAFV600E inhibitors.

Synthesis Analysis

The synthesis of this compound involves a series of reactions. The structural elucidation of the prepared derivatives was achieved by FTIR, NMR (1H or 13C), Mass spectroscopy, and elemental analysis.

Molecular Structure Analysis

The molecular structure of this compound was elucidated using various techniques such as FTIR, NMR (1H or 13C), Mass spectroscopy, and elemental analysis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound were carried out under specific conditions. The results of these reactions were then analyzed to determine the properties and potential applications of the synthesized compound.

Scientific Research Applications

Cytotoxic Agents

This compound has been explored for its potential as a cytotoxic agent. .

Antimicrobial Chemotherapy

Derivatives of this compound have also been synthesized for potential use as antimicrobial chemotherapeutic agents. .

Pharmaceutical Compounds

The broader class of heterocyclic compounds, which includes this compound, is an area of intensive research due to their applicability in preventing or treating various disorders. .

Antioxidant Activity

Compounds related to (E)-2-cyano-3-(1,3-diphenylpyrazol-4-yl)prop-2-enamide have been tested for their antioxidant activity using methods like DPPH radical scavenging assays. .

Molecular Screening

The compound has been included in molecular screening libraries, indicating its potential use in high-throughput screening for drug discovery. .

Chemical Synthesis

It serves as a key intermediate in the synthesis of various chemical compounds. Its unique structure allows for the creation of diverse derivatives with potential applications across different fields of chemistry and pharmacology.

Design and synthesis of novel cytotoxic agents(E)-Substituted-N-(1,3-diphenylpyrazol-4-yl)methylene benzeneamine derivativesPharmaceutical compounds researchAntioxidant activity studyMolecular Screening - BindingDB

Mechanism of Action

Target of Action

Similar compounds have been reported to exhibit significant antimicrobial therapeutic effects .

Mode of Action

It’s worth noting that similar compounds have been synthesized and tested for their antimicrobial therapeutic potential .

Biochemical Pathways

Similar compounds have been synthesized and shown to exhibit significant antimicrobial therapeutic effects , suggesting that they may interfere with the biochemical pathways of microorganisms.

Result of Action

Similar compounds have been shown to exhibit significant antimicrobial therapeutic effects . The percent viability of the cells were observed in the range 91–96% at the lowest concentration 3.125 µM while 70–75% at the highest 100 µM .